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Compound of Interest

Compound Name: 5-Chloropyrimidine-2-carbonitrile

Cat. No.: B1584771

An In-depth Technical Guide to 5-Chloropyrimidine-2-carbonitrile for Advanced Research

Executive Summary: This guide provides a comprehensive technical overview of 5-
Chloropyrimidine-2-carbonitrile, a key heterocyclic building block in modern medicinal
chemistry. We delve into its fundamental chemical structure, IUPAC nomenclature, and
physicochemical properties. The document further explores a validated synthetic pathway,
offering mechanistic insights and a detailed experimental protocol. Emphasis is placed on its
strategic application in the development of targeted therapeutics, particularly kinase inhibitors.
Finally, essential safety, handling, and storage protocols are outlined to ensure its responsible
use in a research environment. This paper is intended for researchers, chemists, and drug
development professionals seeking to leverage this versatile intermediate in their discovery
programs.

Introduction to 5-Chloropyrimidine-2-carbonitrile

The pyrimidine scaffold is a cornerstone of medicinal chemistry, forming the core of numerous
natural and synthetic bioactive compounds, including nucleobases and a wide array of
approved drugs.[1] Its unique electronic properties and ability to form multiple hydrogen bonds
make it a privileged structure in drug design. Within this class, 5-Chloropyrimidine-2-
carbonitrile (CAS No. 38275-56-8) emerges as a highly valuable and versatile intermediate.
The presence of three distinct functional groups—the electron-deficient pyrimidine ring, a
reactive chlorine atom at the 5-position, and a cyano group at the 2-position—provides multiple
handles for synthetic diversification. This strategic arrangement allows for sequential and site-
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selective modifications, making it an ideal starting point for constructing complex molecular
architectures aimed at high-value biological targets.

Chemical Identity and Properties

A precise understanding of the molecule's fundamental characteristics is paramount for its
effective application in synthesis and research.

Chemical Structure

The structure consists of a pyrimidine ring substituted with a chlorine atom at position 5 and a
nitrile group at position 2.

Caption: Chemical Structure of 5-Chloropyrimidine-2-carbonitrile

IUPAC Name and Key Ildentifiers

e |[UPAC Name: 5-chloro-2-pyrimidinecarbonitrile[2]
« CAS Number: 38275-56-8[2][3]

e Molecular Formula: CsH2CIN3[4]

e Molecular Weight: 139.54 g/mol [2][4]

e InChl Key: XCZYVEHAGNDPGY-UHFFFAOYSA-N[2]

Physicochemical Properties

The physical and chemical properties of 5-Chloropyrimidine-2-carbonitrile are summarized
below. These characteristics are critical for determining appropriate solvents, reaction
conditions, and purification methods.
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Property Value Source(s)
Appearance White to off-white solid [4]
Melting Point 63 - 66 °C [5]
Boiling Point 75-76 °C at 13 hPa [5]
Solubility in Water Low solubility [4]

Soluble in dichloromethane,
Solubility in Organic Solvents chloroform, and other common  [4]

organic solvents

Synthesis and Mechanistic Insights

The synthesis of functionalized pyrimidines is a well-established field. 5-Chloropyrimidine-2-
carbonitrile can be synthesized through electrophilic chlorination of a suitable pyrimidine
precursor. A common and effective method involves the use of N-Chlorosuccinimide (NCS) as
the chlorinating agent.

Causality of Reagent Choice:

¢ N-Chlorosuccinimide (NCS): NCS is selected as an electrophilic chlorinating agent because
it provides a source of "Cl+". The pyrimidine ring, while electron-deficient overall, can be
activated towards electrophilic substitution at the C5 position, particularly with activating
groups present or under acidic conditions. NCS is a mild, easy-to-handle solid, making it
preferable to gaseous chlorine for laboratory-scale synthesis.

o Acetic Acid (AcOH): Acetic acid often serves as the solvent and a catalyst. It can protonate
the pyrimidine ring, further activating it towards electrophilic attack. Its high boiling point
allows the reaction to be conducted at elevated temperatures to ensure a reasonable
reaction rate.
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Caption: General workflow for the synthesis of 5-Chloropyrimidine-2-carbonitrile.

Experimental Protocol: Synthesis via Electrophilic
Chlorination

This protocol is based on established methods for the C5 chlorination of activated pyrimidine
systems.[6]

o Reaction Setup: To a stirred solution of a suitable precursor, such as 4,6-
dimethoxypyrimidine-2-carbonitrile (1.0 eq), in glacial acetic acid (AcOH), add N-
chlorosuccinimide (NCS) (3.0 eq) in one portion at room temperature (approx. 20 °C).[6]

e Heating: Protect the reaction mixture with a CaClz drying tube and heat the mixture to
approximately 117 °C.[6]

» Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the
starting material is completely consumed (typically 24 hours).[6]
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Workup: After cooling to room temperature, carefully pour the reaction mixture into a
separatory funnel containing diethyl ether (Et20) and water.[6]

Neutralization & Extraction: Slowly add a saturated solution of sodium bicarbonate
(NaHCO:s) to neutralize the acetic acid. Separate the layers and extract the aqueous layer
with additional diethyl ether.[7]

Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate
(Naz2S0a), filter, and concentrate the solvent under reduced pressure to yield the crude
product.

Purification: Purify the crude solid by column chromatography on silica gel to afford the pure
5-chlorinated pyrimidine derivative.

Applications in Drug Discovery and Development

5-Chloropyrimidine-2-carbonitrile is not typically a final drug product but rather a crucial
intermediate. Its value lies in its ability to serve as a scaffold for building more complex
molecules with tailored biological activities. The pyrimidine-5-carbonitrile core is a known
pharmacophore in various therapeutic areas, particularly oncology.

¢ Kinase Inhibitors: Many small-molecule kinase inhibitors feature a heterocyclic core that
anchors the molecule within the ATP-binding pocket of the enzyme. Pyrimidine-5-carbonitrile
derivatives have been extensively investigated as inhibitors of key kinases in cancer
signaling pathways, such as Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) and
Epidermal Growth Factor Receptor (EGFR).[8][9] The cyano group can act as a hydrogen
bond acceptor, while the chloro-substituted position provides a vector for introducing
substituents that can target specific sub-pockets of the kinase domain, thereby enhancing
potency and selectivity.

» Anti-proliferative Agents: Novel pyrimidine-5-carbonitrile derivatives have demonstrated
potent cytotoxic activities against various human cancer cell lines, including colon cancer
(HCT-116) and breast cancer (MCF-7), often inducing apoptosis and arresting the cell cycle.

[8]
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Caption: Role of 5-Chloropyrimidine-2-carbonitrile in the drug discovery pipeline.

Safety, Handling, and Storage

Proper handling of 5-Chloropyrimidine-2-carbonitrile is essential to ensure laboratory safety.
The compound is classified as hazardous, and all operations should be conducted inside a
certified chemical fume hood.

GHS Hazard Classification

GHS Statement Description Source(s)
H302 Harmful if swallowed [31[5]

H315 Causes skin irritation [3]

H319 Causes serious eye irritation [315]

H332 Harmful if inhaled [3]

H335 May cause respiratory irritation  [3]

Recommended Handling and Personal Protective
Equipment (PPE)

o Engineering Controls: Use only in a chemical fume hood to minimize inhalation risk.[10]
Ensure eyewash stations and safety showers are readily accessible.[11]

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[12]
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o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a lab coat. Change gloves
immediately if contamination occurs.[10]

o Respiratory Protection: If engineering controls are insufficient, use a full-face respirator with
an appropriate cartridge.[12]

o General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
work area.[5]

Storage Recommendations

Store 5-Chloropyrimidine-2-carbonitrile in a cool, dry, and well-ventilated area away from
heat sources and incompatible substances like strong oxidizing agents.[4][10] Keep the
container tightly sealed to prevent moisture absorption and degradation.[4]

Conclusion

5-Chloropyrimidine-2-carbonitrile is a synthetically tractable and highly valuable building
block for drug discovery and development. Its well-defined chemical structure and predictable
reactivity allow for the systematic design and synthesis of novel compound libraries. The
demonstrated utility of the pyrimidine-5-carbonitrile core in developing potent kinase inhibitors
and anti-cancer agents underscores its significance. Adherence to strict safety protocols is
mandatory for its handling. For researchers in medicinal chemistry, this compound represents a
strategic starting point for programs aimed at discovering next-generation therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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